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Chemical Properties of Robinin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Robinin

CAS No.: 301-19-9

Cat. No.: S541733

Understanding the fundamental chemical properties of robinin is crucial for selecting appropriate separation

and storage conditions.

Property Specification

CAS Number  301-19-9 [1]

Molecular C33H40019 [1]

Formula

Molecular 740.7 g/mol [1]

Weight

Chemical 5-hydroxy-2-(4-hydroxyphenyl)-7-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-
Name ylJoxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-

methyloxan-2-ylJoxymethyl]oxan-2-ylJoxychromen-4-one [1]

Appearance Yellow powder [1]
Solubility Soluble in hot water [1]
Storage Desiccate at -20°C [1]

© 2026 Smolecule. All rights reserved. 1/7 Tech Support


https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://www.smolecule.com/products/s541733?utm_src=pdf-interest
https://www.smolecule.com/products/s541733?utm_src=pdf-body
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.biocrick.com/Robinin-BCN5208.html
https://www.smolecule.com/products/s541733?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O I e C U I e Specifications & Pricing

LC-MS/MS Protocol for Quantification in Biological
Samples

This protocol is adapted from a method developed for the simultaneous determination of robinin and its
aglycone, kaempferol, in human breast cancer cells (MCF-7) [2] [3]. It is suitable for quantifying

intracellular concentrations in cellular uptake studies.

The workflow for sample preparation and analysis is as follows:

Click to download full resolution via product page

Materials and Reagents
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¢ Analytes: Robinin, Kaempferol (aglycone metabolite) [2] [3].

¢ Internal Standards: Rutin (for robinin), Fisetin (for kaempferol) [2] [3].

e Cell Line: Human breast cancer MCF-7 cells [2] [3].

¢ Solvents: HPLC-grade acetonitrile and methanol; water with 0.025% formic acid and 1mM
ammonium formate [2] [3].

Method Parameters

The table below summarizes the key operational parameters for the LC-MS/MS system.

Parameter Specification

HPLC Column C18 column [2] [3]

| Mobile Phase | A: Water with 0.025% formic acid & 1mM ammonium formate B: Acetonitrile with 0.025%
formic acid [2] [3] | | Ionization Mode | Negative electrospray ionization (Turbolonspray) [2] [3] | | Scan
Mode | Multiple Reaction Monitoring (MRM) [2] [3] | | Calibration Range | 1 to 250 ng/mL (for both
robinin and kaempferol) [2] [3] | | Limit of Detection (LOD) | 0.1 ng/mL (in cell lysate) [2] [3] |

Validation Data

The method has been validated with the following performance characteristics [2] [3]:

¢ Linearity: Calibration curves were linear with a correlation coefficient (r) > 0.999.
e Precision: Intra- and inter-day coefficients of variation were less than 10%.
e Accuracy: Intra- and inter-day accuracies were within 11%.

Supporting Techniques for Analysis

While LC-MS/MS is the primary technique for quantification, other methods play a role in the broader

characterization of robinin and its effects.

¢ Gel Electrophoresis (SDS-PAGE): Used in biological activity studies to analyze protein expression.
For example, Western blotting is used to detect changes in proteins like TLR2, p-AKT, and pro-
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inflammatory cytokines (IL-6, TNF-a) in pancreatic cancer cell lines after robinin treatment [4]. This

technique characterizes robinin's mechanism of action, not the compound itself.
e Protocol for Western Blotting (from anti-cancer studies [4]):
o Protein Extraction: Lyse cells using RIPA buffer supplemented with protease and phosphatase

inhibitors.

o Quantification: Determine protein concentration using a BCA protein assay Kkit.

o Separation: Load 10 ug of protein samples and separate by SDS-PAGE (10% separating gel,
5% stacking gel).

o Transfer: Electrophoretically transfer proteins from the gel to a PVDF membrane.

o Blocking: Block the membrane with 5% skim milk for 2 hours at room temperature.

o Antibody Incubation: Incubate with primary antibody overnight at 4°C, followed by incubation
with an HRP-conjugated secondary antibody for 2 hours at room temperature.

o Detection: Visualize protein bands using enhanced chemiluminescence (ECL) and capture
them with an imaging densitometer.

Application in Drug Development: Biological Activity

Context

Robinin shows promising therapeutic potential in preclinical research, which drives the need for reliable

analytical protocols.

Therapeutic Area

Proposed Mechanism of Action

Experimental Models

Pancreatic
Cancer

Cardioprotection

Anti-
inflammatory

Inhibits TLR2-PI3k-AKT signaling pathway,
suppressing proliferation, epithelial-
mesenchymal transition (EMT), and
inflammation [4].

Attenuates Doxorubicin-induced cardiotoxicity
by modulating the TGF-B1/Smad signaling
pathway [1].

Inhibits ox-LDL induced inflammation in human
peripheral blood mononuclear cells (hPBMCs)
via the TLR4-NF-kB pathway [1].

Mia-PACA2 and PANC-1 human
pancreatic cancer cell lines;
mouse models [4].

Sprague Dawley rat model [1].

In vitro cultures of hPBMCs from
healthy volunteers [1].
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The signaling pathway through which robinin exerts anti-cancer effects in pancreatic cancer can be

summarized as follows:

Inhibits TLR2

Downregulates
P13k-p85a

Reduces p-AKT

Biological Outcomes

: . S | EMT Markers I Inflammation
| Cell Proliferation | Cell Migration (a-SMA, Snail) (IL-6, TNF-0)
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Key Practical Considerations for Researchers

e Solubility and Storage: Robinin is soluble in hot water and should be stored desiccated at -20°C to
maintain stability. Stock solutions can be stored below -20°C for several months, but preparing fresh
solutions for daily use is recommended [1].

¢ Handling for Bioassays: In cell-based assays, robinin has been used at concentrations ranging
from 1 pM (for anti-proliferation studies in pancreatic cancer cells [4]) to 6 pg/mL (in hPBMC
inflammation models [1]).
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¢ Instrumental Advantage of LC-MSI/MS: This technique is superior for quantifying robinin in
complex biological matrices due to its high sensitivity (LOD of 0.1 ng/mL) and specificity, allowing for
the simultaneous tracking of the parent compound and its metabolite, kaempferol [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b541733#robinin-separation-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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